N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-3-(trifluoromethyl)benzamide
Description
N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-3-(trifluoromethyl)benzamide, also known as TFB-TAP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of benzamide derivatives and has been found to exhibit various biochemical and physiological effects.
Scientific Research Applications
Crystallography and Molecular Structure
Research on compounds with similar structures, such as thiophene derivatives, has provided insights into their crystal structures and potential applications in material science and pharmaceuticals. For example, the study of the crystal structure of 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide:N,N-dimethylformamide reveals detailed interactions and could inform the design of new materials or drugs (Sharma et al., 2016).
Heterocyclic Chemistry and Synthesis
The synthesis of heterocyclic compounds, including thiophene-based structures, plays a crucial role in developing new pharmaceuticals and materials. Studies like those on thiophenylhydrazonoacetates highlight the versatility of thiophene derivatives in synthesizing various heterocyclic structures with potential applications in drug development and materials science (Mohareb et al., 2004).
Ionic Liquids and Green Chemistry
The use of azepane as a starting material for synthesizing a new family of ionic liquids demonstrates the compound's relevance in green chemistry and sustainable processes. These ionic liquids, derived from azepane, offer potential environmental benefits, including reduced toxicity and enhanced recyclability, showcasing the broader applications of azepane-based compounds in industry and sustainability efforts (Belhocine et al., 2011).
Pharmaceutical Research and Drug Development
Research on compounds structurally related to "N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-3-(trifluoromethyl)benzamide" could inform the development of new drugs. Studies exploring the synthesis and biological activity of thiophene and azepane derivatives indicate the potential for discovering novel therapeutic agents with applications in treating various diseases (Limban et al., 2011).
properties
IUPAC Name |
N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-3-(trifluoromethyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23F3N2OS/c21-20(22,23)17-7-5-6-15(12-17)19(26)24-13-18(16-8-11-27-14-16)25-9-3-1-2-4-10-25/h5-8,11-12,14,18H,1-4,9-10,13H2,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNKBFAOYUZWGNL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(CNC(=O)C2=CC(=CC=C2)C(F)(F)F)C3=CSC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23F3N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-3-(trifluoromethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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